Cas no 57542-73-1 (Methyl 4-acetyl-3-methylbenzoate)

• Product Name: Methyl 4-acetyl-3-methylbenzoate
• CAS No: 57542-73-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2187405
• Update Time: 2023-08-05

Methyl 4-acetyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-acetyl-3-methylbenzoate
• benzoic acid, 4-acetyl-3-methyl-, methyl ester
• FBQAYGQDIITNCL-UHFFFAOYSA-N
• AB63645

• Inchi： 1S/C11H12O3/c1-7-6-9(11(13)14-3)4-5-10(7)8(2)12/h4-6H,1-3H3
• InChI Key： FBQAYGQDIITNCL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(C)=O)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Topological Polar Surface Area: 43.4